Cas no 2228705-76-6 (1-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228705-76-6
• MF: C₁₆H₁₉N₃
• MW: 253.342163324356
• CID: 6050949
• PubChem ID: 165619423
• Update Time: 2025-11-06

1-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylcyclopropan-1-amine
• EN300-1864388
• 2228705-76-6
• 1-[1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C16H19N3/c1-19-14(15(7-8-15)16(17)9-10-16)11-13(18-19)12-5-3-2-4-6-12/h2-6,11H,7-10,17H2,1H3
• InChI Key： JWRJLKLVMXWUSF-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2=CC(C3C=CC=CC=3)=NN2C)CC1

Computed Properties

• Exact Mass: 253.157897619g/mol
• Monoisotopic Mass: 253.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylcyclopropan-1-amine

Introduction to 1-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228705-76-6)

1-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228705-76-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The pyrazole core in 1-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylcyclopropan-1-amine is a key structural element that contributes to its biological activity. The presence of the methyl and phenyl substituents on the pyrazole ring enhances the compound's lipophilicity and stability, making it a promising candidate for drug development. The cyclopropyl groups further add to the molecule's complexity and may influence its pharmacokinetic properties.

Recent studies have explored the potential of 1-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylcyclopropan-1-amine in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that 1-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylcyclopropan-1-amine may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylcyclopropan-1-amine has also been investigated for its analgesic effects. Preclinical studies in animal models have demonstrated that this compound exhibits significant pain-relieving activity, comparable to that of traditional analgesics like ibuprofen and morphine. The mechanism of action appears to involve the modulation of nociceptive pathways, making it a potential candidate for the development of new pain management therapies.

The anti-cancer potential of 1-1-(1-methyl-3 phenyl 1H pyrazol 5 yl)cyclopropylcyclopropan 1 amine has also been explored. In vitro studies using cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation in various types of cancer cells, including breast cancer, colon cancer, and lung cancer. The exact mechanism by which this compound exerts its anti-cancer effects is still under investigation, but it is believed to involve the modulation of signaling pathways such as PI3K/AKT and MAPK.

Pharmacokinetic studies have provided valuable insights into the behavior of 1 1 (methyl 3 phenyl 5 yl)cyclopropylcyclopropan 1 amine in biological systems. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. The cyclopropyl groups in the molecule may contribute to its metabolic stability, reducing the risk of rapid degradation in vivo.

To further evaluate the safety and efficacy of 1 1 (methyl 3 phenyl 5 yl)cyclopropylcyclopropan 1 amine, several clinical trials are currently underway. These trials aim to assess the compound's therapeutic potential in various disease conditions and to identify any potential side effects or adverse reactions. Preliminary results from these trials have been promising, with no major safety concerns reported to date.

In conclusion, 1 1 (methyl 3 phenyl 5 yl)cyclopropylcyclopropan 1 amine (CAS No. 2228705 76 6) represents a promising new compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.